Cas no 1092352-84-5 (7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole)
1092352-84-5 structure
Product Name:7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
CAS No:1092352-84-5
MF:C9H7BrClNO2
MW:276.514380693436
MDL:MFCD11553060
CID:4571009
PubChem ID:30772186
Update Time:2024-11-04
7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
- 1092352-84-5
- AKOS005073196
- 7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole
- KC-0750
- MFCD11553060
-
- MDL: MFCD11553060
- Inchi: 1S/C9H7BrClNO2/c1-13-5-2-6(10)9-7(3-5)12-8(4-11)14-9/h2-3H,4H2,1H3
- InChI Key: WQIXPFVBCREGOH-UHFFFAOYSA-N
- SMILES: O1C2=C(Br)C=C(OC)C=C2N=C1CCl
Computed Properties
- Exact Mass: 274.935
- Monoisotopic Mass: 274.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3A^2
- XLogP3: 2.9
Experimental Properties
- Melting Point: 107-109°
7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM310044-1g |
7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole |
1092352-84-5 | 95% | 1g |
$326 | 2023-11-25 | |
| abcr | AB270071-500 mg |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; . |
1092352-84-5 | 95% | 500 mg |
€397.80 | 2023-07-20 | |
| abcr | AB270071-1 g |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; . |
1092352-84-5 | 95% | 1 g |
€587.80 | 2023-07-20 | |
| TRC | B032315-50mg |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole |
1092352-84-5 | 50mg |
$ 195.00 | 2022-06-07 | ||
| TRC | B032315-100mg |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole |
1092352-84-5 | 100mg |
$ 315.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD201762-1g |
7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole |
1092352-84-5 | 95+% | 1g |
¥2114.0 | 2023-04-06 | |
| abcr | AB270071-500mg |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; . |
1092352-84-5 | 95% | 500mg |
€397.80 | 2025-02-20 | |
| abcr | AB270071-1g |
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; . |
1092352-84-5 | 95% | 1g |
€587.80 | 2025-02-20 | |
| A2B Chem LLC | AI79569-1mg |
7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole |
1092352-84-5 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI79569-5mg |
7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole |
1092352-84-5 | >95% | 5mg |
$214.00 | 2024-04-20 |
7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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